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Compound of Interest

Compound Name: Hexafluorophosphoric acid

Cat. No.: B102508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexafluorophosphoric acid (HPF₆) is a strong, corrosive acid commonly used as a catalyst,

in metal cleaning and polishing, and for forming protective coatings on metal surfaces.[1][2]

Due to its hazardous nature, strict adherence to safety protocols is essential to prevent severe

injury and chemical incidents in the laboratory. This document provides detailed protocols for

the safe handling, storage, and emergency management of hexafluorophosphoric acid.

Hazard Identification and Properties
Hexafluorophosphoric acid is a corrosive substance that can cause severe skin and eye

burns upon contact.[1][3][4] It is fatal if swallowed or in contact with skin and toxic if inhaled.[4]

[5][6] Inhalation may lead to severe irritation of the respiratory tract and could cause a build-up

of fluid in the lungs (pulmonary edema), which is a medical emergency.[1][3] Upon heating, it

decomposes to produce highly toxic and corrosive fumes, including hydrogen fluoride and

phosphorus oxides.[2][3][5][7]

Table 1: GHS Hazard Classification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b102508?utm_src=pdf-interest
https://www.benchchem.com/product/b102508?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0990.pdf
https://www.guidechem.com/question/what-are-the-properties-and-ha-id130304.html
https://www.benchchem.com/product/b102508?utm_src=pdf-body
https://www.benchchem.com/product/b102508?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0990.pdf
https://pim-resources.coleparmer.com/sds/15824.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=h03880%20%20sds%20%20062123.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=h03880%20%20sds%20%20062123.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM001-3-15.pdf
https://www.cdhfinechemical.com/images/product/msds/38_1064763911_HEXAFLUOROPHOSPHORICACIDAR-CASNO-16940-81-1-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0990.pdf
https://pim-resources.coleparmer.com/sds/15824.pdf
https://www.guidechem.com/question/what-are-the-properties-and-ha-id130304.html
https://pim-resources.coleparmer.com/sds/15824.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM001-3-15.pdf
https://datasheets.scbt.com/sc-235296.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement GHS Pictogram

Corrosive to Metals Category 1
H290: May be

corrosive to metals
Corrosion

Acute Toxicity, Oral Category 2
H300: Fatal if

swallowed
Skull and crossbones

Acute Toxicity, Dermal Category 1
H310: Fatal in contact

with skin
Skull and crossbones

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled Skull and crossbones

Skin

Corrosion/Irritation
Category 1A/1B

H314: Causes severe

skin burns and eye

damage

Corrosion

Serious Eye Damage Category 1
H318: Causes serious

eye damage
Corrosion

Source:[5][6]

Table 2: Physical and Chemical Properties

Property Value

Appearance
Colorless to light green/pale yellow fuming

liquid[1][2][3]

Molecular Formula HPF₆

Molecular Weight 145.97 g/mol [8]

Density Approx. 1.65 - 1.77 g/cm³[7][9]

Solubility Soluble in water, releases heat[9]

Hazards Corrosive, highly toxic, fumes in air[2][3][9]
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Exposure Controls & Personal Protective
Equipment (PPE)
Engineering controls are the first line of defense. All work with hexafluorophosphoric acid
must be conducted in a properly operating chemical fume hood designed for hazardous

chemicals.[7][10] Emergency eyewash fountains and safety showers must be immediately

accessible in the work area.[1][5]

Table 3: Required Personal Protective Equipment (PPE)

Area of Protection Specification Protocol

Eye & Face
Chemical safety goggles and a

full-face shield.[5][6]

Must be worn at all times when

handling the acid, including

during transport and waste

disposal.

Skin (Hands)
Chemically resistant gloves

(e.g., neoprene).[11]

Always inspect gloves for

integrity before use. Use

proper removal technique to

avoid skin contact.[6] Dispose

of contaminated gloves

immediately.

Skin (Body)

Acid-resistant or flame-

retardant lab coat, protective

work clothing.[1][5][7]

Clothing should fully cover the

arms and body. Remove any

contaminated clothing

immediately while under a

safety shower.[7]

Respiratory
Use only within a certified

chemical fume hood.

If a fume hood is not available

or ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges

must be used.[3][5]

Footwear
Closed-toe, chemical-resistant

safety shoes.[5]

To protect from accidental

spills.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b102508?utm_src=pdf-body
https://datasheets.scbt.com/sc-235296.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5476615_EN.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0990.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM001-3-15.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM001-3-15.pdf
https://www.cdhfinechemical.com/images/product/msds/38_1064763911_HEXAFLUOROPHOSPHORICACIDAR-CASNO-16940-81-1-MSDS.pdf
https://sc.edu/about/offices_and_divisions/ehs/documents/chem_lab_safety/hf-spill.pdf
https://www.cdhfinechemical.com/images/product/msds/38_1064763911_HEXAFLUOROPHOSPHORICACIDAR-CASNO-16940-81-1-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0990.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM001-3-15.pdf
https://datasheets.scbt.com/sc-235296.pdf
https://datasheets.scbt.com/sc-235296.pdf
https://pim-resources.coleparmer.com/sds/15824.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM001-3-15.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM001-3-15.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Safe Handling
Pre-Handling Preparation:

Ensure you are trained on the specific hazards and handling requirements of

hexafluorophosphoric acid.[1]

Verify that the chemical fume hood is functioning correctly.

Confirm the location of the nearest emergency shower, eyewash station, and spill kit.

Put on all required PPE as detailed in Table 3.[4][6]

Handling the Acid:

Conduct all work within the sash of the chemical fume hood.[10]

Keep the container tightly closed when not in use.[3][7]

Avoid direct physical contact, inhalation of vapors, and ingestion.[3][5][10]

Dispense the acid carefully to avoid splashing.

Keep away from incompatible materials such as strong bases, active metals, and

combustibles.[1][3][9]

Post-Handling Procedures:

Tightly seal the container.[6]

Decontaminate any surfaces that may have come into contact with the acid.

Remove PPE carefully, avoiding contact with the outer surfaces.

Wash hands and any potentially exposed skin areas thoroughly with soap and water.[1][3]

Protocol for Safe Storage
Proper storage is critical to prevent dangerous reactions and degradation.
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Table 4: Storage Conditions for Hexafluorophosphoric Acid

Parameter Requirement Rationale

Location

A cool, dry, well-ventilated area

designated as a "Corrosives

Area".[1][3][10]

Prevents buildup of hazardous

vapors and reduces corrosion

risk.

Temperature

Store at 2-8 °C if

recommended by the supplier.

[5] Otherwise, a cool,

controlled room temperature is

acceptable.

Reduces vapor pressure and

potential decomposition.

Container

Keep in the original, tightly

closed container.[1][6][7] Do

not store in glass containers.

[5]

Prevents leakage,

contamination, and reaction

with incompatible materials like

glass.

Incompatibilities

Store separately from strong

bases, alkali metals,

combustibles, and other

reactive chemicals.[1][2][3][5]

Prevents violent exothermic

reactions, fire, and release of

toxic gases.[9]

Emergency Protocols
A. Spill Cleanup Protocol

For minor spills (<500 mL) that personnel are trained to handle:

Alert & Evacuate: Immediately alert personnel in the area and evacuate non-essential

individuals.[1][12]

Don PPE: Wear full PPE, including respiratory protection if necessary.[11]

Control & Contain: Control the source of the spill if safe to do so. Contain the spill by creating

a dike around the perimeter with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand, or commercial acid neutralizer).[1][3][11][13] Work from the outside of the

spill inward.[12]
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Neutralize: Slowly apply an acid neutralizer (such as soda ash or crushed limestone) over

the absorbed material.[10][13]

Verify: Use pH paper to confirm the spill has been neutralized.[11][13]

Collect: Carefully scoop the neutralized mixture into a suitable, sealed plastic container using

non-sparking tools.[1][12]

Decontaminate: Clean the spill area thoroughly with soap and water, then wipe dry.[12]

Dispose: Label the container as "Hazardous Waste" and arrange for disposal according to

institutional and governmental regulations.[1][11]

B. First Aid Measures

Immediate action is critical. Effects of exposure may be delayed.[8]

Table 5: First Aid for Hexafluorophosphoric Acid Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 30 minutes, occasionally lifting

the upper and lower eyelids.[1][3] Seek

immediate medical attention.[1][3][7]

Skin Contact

Immediately remove all contaminated clothing

while under a safety shower.[7] Wash the

affected skin area with large amounts of soap

and water for at least 15 minutes.[3] Seek

immediate medical attention.[1][3][7]

Inhalation

Move the victim to fresh air immediately.[3][7] If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-

mouth).[3] Seek immediate medical attention.[3]

[7]

Ingestion

Do NOT induce vomiting.[3][7] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[3] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.[3][7]

Visualization: Spill Response Workflow
The following diagram outlines the logical steps for responding to a laboratory spill of

hexafluorophosphoric acid.
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Spill Occurs

1. Alert Personnel
2. Evacuate Immediate Area

3. Don Full PPE
(Gloves, Goggles, Face Shield, Lab Coat)

4. Contain Spill
(Use inert dikes, work outside-in)

5. Neutralize & Absorb
(Use acid neutralizer or inert absorbent)

6. Verify Neutralization
(Use pH paper)

Not Neutral

7. Collect Waste
(Use non-sparking tools)

   Neutral

8. Decontaminate Area
(Wash with soap and water)

9. Dispose of Waste
(Follow hazardous waste protocols)

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Hexafluorophosphoric Acid Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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